3-acetyl-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzenesulfonamide

• IUPAC Name: 3-acetyl-N-(oxan-4-yl)-N-(thiophen-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C18H21NO4S2/c1-14(20)15-4-2-6-18(12-15)25(21,22)19(13-17-5-3-11-24-17)16-7-9-23-10-8-16/h2-6,11-12,16H,7-10,13H2,1H3
• InChI Key: TTZPKXPJJKDPCC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)S(=O)(=O)N(CC2=CC=CS2)C3CCOCC3
• Molecular Formula: C18H21NO4S2
• Molecular Weight: 379.5 g/mol

Description

3-acetyl-N-(tetrahydro-2H-pyran-4-yl)-N-(thiophen-2-ylmethyl)benzenesulfonamide, also known as TAK-659, is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key component in the signaling pathway of B cells, which play a crucial role in the immune system. TAK-659 has been extensively studied for its potential use in the treatment of various B cell-related diseases, such as B cell lymphomas and autoimmune disorders.

Scientific Research Applications

Synthesis and Bioactivity

• Benzenesulfonamide derivatives are synthesized through various chemical reactions, demonstrating the versatility of these compounds in organic synthesis. Some studies focus on the synthesis and characterization of these derivatives to evaluate their biological activities, including anti-inflammatory, analgesic, antioxidant, anticancer, and antiviral activities (Ş. Küçükgüzel et al., 2013). These compounds are also explored for their potential as anti-HCV agents, highlighting their broad therapeutic applications.

Anticancer Potential

• Some benzenesulfonamide derivatives have shown promising anticancer properties. For instance, certain compounds demonstrated significant anticancer activity against various human tumor cell lines, suggesting their potential to be developed into therapeutic agents for cancer treatment. The research in this area aims to identify novel compounds with enhanced efficacy and lower toxicity (S. Alqasoumi et al., 2009).

Enzyme Inhibition

• Benzenesulfonamide derivatives are investigated for their inhibitory effects on enzymes such as carbonic anhydrases. These studies are crucial for understanding the molecular mechanisms of these compounds and their potential therapeutic applications, including the treatment of conditions like glaucoma, epilepsy, and mountain sickness (H. Gul et al., 2016).

Antimicrobial and Antifungal Activities

• The antimicrobial and antifungal activities of benzenesulfonamide derivatives are also of significant interest. Research in this domain evaluates the effectiveness of these compounds against various bacterial and fungal pathogens, aiming to develop new antimicrobial agents to combat resistant strains (E. H. El-Sayed et al., 2020).

Agricultural Applications

• Beyond medicinal chemistry, some benzenesulfonamide derivatives have been explored for their herbicidal activity. These studies focus on the development of new compounds that can effectively control weed species, contributing to the advancement of agricultural practices (J. Eussen et al., 1990).